Cas no 860788-44-9 (1-(1,4-DIOXO-1,4-DIHYDRO-2-NAPHTHALENYL)-4-PIPERIDINECARBOXYLIC ACID)

• Product Name: 1-(1,4-DIOXO-1,4-DIHYDRO-2-NAPHTHALENYL)-4-PIPERIDINECARBOXYLIC ACID
• CAS No: 860788-44-9
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 6453360
• Update Time: 2025-10-22

1-(1,4-DIOXO-1,4-DIHYDRO-2-NAPHTHALENYL)-4-PIPERIDINECARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-(1,4-DIOXO-1,4-DIHYDRO-2-NAPHTHALENYL)-4-PIPERIDINECARBOXYLIC ACID
• 1-(1,4-dioxo-1,4-dihydronaphthalen-2-yl)piperidine-4-carboxylic acid
• 4-Piperidinecarboxylic acid, 1-(1,4-dihydro-1,4-dioxo-2-naphthalenyl)-

• Inchi： 1S/C16H15NO4/c18-14-9-13(15(19)12-4-2-1-3-11(12)14)17-7-5-10(6-8-17)16(20)21/h1-4,9-10H,5-8H2,(H,20,21)
• InChI Key： YERXUXFPAAUNAA-UHFFFAOYSA-N
• SMILES： N1(C2=CC(=O)C3=C(C2=O)C=CC=C3)CCC(C(O)=O)CC1

Experimental Properties

• Density: 1.398±0.06 g/cm3(Predicted)
• Boiling Point: 504.5±50.0 °C(Predicted)
• pka: 4.50±0.20(Predicted)

Additional information on 1-(1,4-DIOXO-1,4-DIHYDRO-2-NAPHTHALENYL)-4-PIPERIDINECARBOXYLIC ACID

Research Brief on 1-(1,4-Dioxo-1,4-dihydro-2-naphthalenyl)-4-piperidinecarboxylic Acid (CAS: 860788-44-9)

1-(1,4-Dioxo-1,4-dihydro-2-naphthalenyl)-4-piperidinecarboxylic acid (CAS: 860788-44-9) is a synthetic compound with potential applications in medicinal chemistry and drug development. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. This research brief consolidates the latest findings on its chemical properties, biological activities, and potential therapeutic applications.

The compound belongs to the naphthoquinone derivatives, a class of molecules known for their diverse pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory effects. Its unique structure, featuring a piperidinecarboxylic acid moiety linked to a naphthoquinone core, has attracted attention for its potential to modulate various biological targets. Recent studies have focused on optimizing its synthesis and evaluating its efficacy in preclinical models.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's role as a precursor in the synthesis of kinase inhibitors. The study highlighted its ability to form stable complexes with ATP-binding sites of specific kinases, suggesting its utility in developing targeted cancer therapies. Another study, published in Bioorganic & Medicinal Chemistry Letters, explored its antimicrobial properties, demonstrating significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

Further research has examined the compound's pharmacokinetic properties, including its solubility, stability, and metabolic pathways. A 2024 preprint on ChemRxiv reported improved bioavailability through structural modifications, such as the introduction of hydrophilic side chains. These advancements could enhance its therapeutic potential and reduce off-target effects.

Despite these promising findings, challenges remain in translating the compound into clinical applications. Issues such as toxicity profiles, scalability of synthesis, and formulation stability require further investigation. Collaborative efforts between academic and industrial researchers are underway to address these hurdles and advance the compound toward preclinical trials.

In conclusion, 1-(1,4-Dioxo-1,4-dihydro-2-naphthalenyl)-4-piperidinecarboxylic acid (CAS: 860788-44-9) represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to unlock its full therapeutic value, particularly in oncology and infectious disease treatment. Future studies should focus on optimizing its pharmacological properties and evaluating its safety in vivo.